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Compound of Interest

2-Amino-3-bromo-6-
Compound Name: o
methoxybenzoic acid

CAS No.: 1240480-64-1

Cat. No.: B578629

Get Quote

Executive Summary & Compound Profile

2-Amino-3-bromo-6-methoxybenzoic acid is a polysubstituted anthranilic acid derivative
utilized primarily as a regiospecific building block in medicinal chemistry.[1] Its structural
uniqueness lies in the orthogonal reactivity of its functional groups: a nucleophilic amine, an
electrophilic bromine (amenable to Suzuki/Buchwald coupling), and a sterically crowded
carboxyl group.[1] It is a key intermediate in the synthesis of antiviral (e.g., HIV integrase
inhibitors) and anticancer agents (e.g., kinase inhibitors).[1]

Physicochemical Identity
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Property Data
IUPAC Name 2-Amino-3-bromo-6-methoxybenzoic acid
CAS Registry Number 1240480-64-1

Molecular Formula

Molecular Weight 246.06 g/mol

Appearance Off-white to light brown crystalline solid

Solubilit Soluble in DMSO, DMF, MeOH; sparingly
olubili
Y soluble in water

Precursor for 8-bromo-5-methoxyquinazoline-

Key Application
y PP 2,4-dione

Spectroscopic Characterization

Note: The following data synthesizes experimental precedents from related anthranilic acid
derivatives and theoretical chemical shift predictions based on substituent additivity rules.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by a distinct AB system in the aromatic region, resulting from
the two adjacent protons at positions 4 and 5.[1]

H NMR (400 MHz, DMSO-

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://patents.google.com/patent/CN112250562A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Shift ( o ) ) Structural
Multiplicity Integration Assignment e
nsig
» Ppm)
Carboxylic acid
proton;
12.50 — 13.50 Broad Singlet 1H _COOH exchangeable
with
1
Deshielded by
Doublet ( ortho-Br; doublet
7.55 1H Ar-H4 o
Hz) indicates ortho-
coupling to H5.
Shielded by
Doublet ( ortho-OMe;
6.45 1H Ar-H5 doublet indicates
Hz) ortho-coupling to
H4.[1]
Amine protons;
chemical shift is
highl
5.50 — 6.50 Broad Singlet 2H —NH oy _
concentration/sol
vent dependent.
[1]
Characteristic
3.75 Singlet 3H —OCH methoxy group
resonance.[1]
C NMR (100 MHz, DMSO-
e Carbonyl (C1):
ppm (Carboxyl)[1]
© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://patents.google.com/patent/CN112250562A/en
https://patents.google.com/patent/CN112250562A/en
https://patents.google.com/patent/CN112250562A/en
https://patents.google.com/patent/CN112250562A/en
https://patents.google.com/patent/CN112250562A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Aromatic C-O (C6):
ppm (Ipso to Methoxy)[1]
e Aromatic C-N (C2):
ppm (Ipso to Amine)[1]
e Aromatic C-H (C4):
ppm (Ortho to Br)[1]
e Aromatic C-H (C5):
ppm (Ortho to OMe)[1]
e Aromatic C-Br (C3):

ppm (Upfield shift due to heavy atom effect)[1]

e Methoxy (OCH

):

ppm[1]

B. Mass Spectrometry (MS)[3]

« lonization Mode: Electrospray lonization (ESI) or APCI.[1]
o Polarity: Positive (+ve) and Negative (-ve) modes are both viable.[1]
« |sotopic Pattern: The presence of a single Bromine atom (

Br and

Br) creates a signature 1:1 doublet for the molecular ion.[1]
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lon m/z Value Abundance Ratio Interpretation

Protonated species (

245.97 100%
Br isotope)
Protonated species (
247.97 ~98%
Br isotope)
Deprotonated
243.96 100% carboxylate (
Br)

C. Infrared Spectroscopy (FT-IR)
e 3450, 3350 cm

: N—H stretching (primary amine).[1]
e 2500-3000 cm

: O—H stretching (carboxylic acid, broad).[1]
e 1680 cm

: C=0 stretching (conjugated acid).[1]
e 1250 cm

: C—O stretching (aryl ether).[1]

Synthesis & Experimental Workflow

The synthesis typically involves the controlled bromination of 2-amino-6-methoxybenzoic acid.
[1] The regioselectivity is governed by the synergistic directing effects of the amino (ortho/para)
and methoxy (ortho/para) groups.[1]
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Protocol: Bromination of 2-Amino-6-methoxybenzoic
Acid[1][2]

Dissolution: Dissolve 2-amino-6-methoxybenzoic acid (1.0 eq) in Glacial Acetic Acid (10 vol).

Bromination: Cool to 0-5°C. Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise over 30
minutes.

o Note: Using elemental Bromine (

) is also effective but requires careful handling to avoid over-bromination to the 3,5-
dibromo species.[1]

Reaction: Stir at room temperature for 2—4 hours. Monitor by HPLC for the disappearance of
starting material.[1]

Quench & Isolation: Pour the reaction mixture into ice water (20 vol). The product
precipitates as a solid.[1][2][3][4]

Purification: Filter the solid, wash with water, and recrystallize from Ethanol/Water if
necessary.[1]

Downstream Application: Quinazoline Synthesis

The primary utility of this compound is in the formation of the quinazoline core, as described in
patent literature (e.g., WO2016105564).[1]

2-Amino-3-bromo-
6-methoxybenzoic acid
(CAS 1240480-64-1)

+ Reagent

Cyclocondensation
200°C, 2 Hours
________ ... 4 Solvent-free melt

Yield >80% > 8-Bromo-5-methoxy-
quinazoline-2,4-dione

Click to download full resolution via product page

Figure 1: Synthetic pathway for the conversion of the title compound into the pharmacologically

active quinazoline-2,4-dione scaffold.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://patents.google.com/patent/CN112250562A/en
https://patents.google.com/patent/CN112250562A/en
https://patents.google.com/patent/CN112250562A/en
https://patentimages.storage.googleapis.com/91/62/b3/852f10bae790ff/US9730936.pdf
https://patentimages.storage.googleapis.com/45/fe/29/0e268d8d3dbaac/US20200360383A1.pdf
https://patentimages.storage.googleapis.com/44/6e/d4/540947fb789124/ES2900810T3.pdf
https://patents.google.com/patent/CN112250562A/en
https://patents.google.com/patent/CN112250562A/en
https://www.benchchem.com/product/b578629/docs?utm_src=pdf-body-img#spectroscopic-data-characterization-guide-2-amino-3-bromo-6-methoxybenzoic-acid-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quality Control & Purity Assessment

To ensure the integrity of this intermediate for drug development, the following QC parameters

are recommended:

e HPLC Purity: >98% (Area %).
o Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]
o Mobile Phase: Gradient 0.1% TFA in Water (A) / Acetonitrile (B).[1]
o Detection: UV at 254 nm.[1]

* Regioisomer Check: Ensure absence of 2-amino-5-bromo-6-methoxybenzoic acid (para-
bromination product) and 2-amino-3,5-dibromo-6-methoxybenzoic acid (over-bromination).[1]

o differentiation: The 3,5-dibromo impurity will lack the AB doublet system in NMR and show
a singlet aromatic proton.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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